Cas no 898782-47-3 ((3,5-difluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone)

(3,5-Difluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone is a fluorinated aromatic ketone derivative featuring a thiomorpholine-substituted benzyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motifs, which may enhance binding affinity and metabolic stability. The presence of difluorophenyl and thiomorpholine groups contributes to its potential as a versatile intermediate in the synthesis of biologically active molecules. Its well-defined structure allows for precise modifications, making it valuable for drug discovery applications. The compound's stability under standard conditions and compatibility with further functionalization underscore its utility in exploratory synthetic workflows.
(3,5-difluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone structure
898782-47-3 structure
Product Name:(3,5-difluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
CAS No:898782-47-3
MF:C18H17F2NOS
MW:333.395490407944
MDL:MFCD03842789
CID:1947002
PubChem ID:24725450
Update Time:2025-06-07

(3,5-difluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (3,5-difluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
    • 3,5-DIFLUORO-2'-THIOMORPHOLINOMETHYLBENZOPHENONE
    • CTK5G5999
    • AG-H-66223
    • KB-179555
    • AKOS016021127
    • 3,5-difluoro-2'-thiomorpholinomethyl benzophenone
    • MFCD03842789
    • (3,5-Difluorophenyl){2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
    • DTXSID50643845
    • 898782-47-3
    • (3,5-Difluorophenyl)[2-(4-thiomorpholinylmethyl)phenyl]methanone
    • MDL： MFCD03842789
    • Inchi： 1S/C18H17F2NOS/c19-15-9-14(10-16(20)11-15)18(22)17-4-2-1-3-13(17)12-21-5-7-23-8-6-21/h1-4,9-11H,5-8,12H2
    • InChI Key： DBGFEFOAQBYPNW-UHFFFAOYSA-N
    • SMILES： S1CCN(CC2=CC=CC=C2C(C2C=C(C=C(C=2)F)F)=O)CC1

Computed Properties

  • Exact Mass: 333.10000
  • Monoisotopic Mass: 333.09989166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 45.61000
  • LogP: 3.68250

(3,5-difluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3,5-difluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
205440-1g
3,5-difluoro-2'-thiomorpholinomethyl benzophenone
 898782-47-3 97%
1g
 ￡540.00 2022-03-01
Fluorochem
205440-2g
3,5-difluoro-2'-thiomorpholinomethyl benzophenone
 898782-47-3 97%
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 ￡1013.00 2022-03-01
Fluorochem
205440-5g
3,5-difluoro-2'-thiomorpholinomethyl benzophenone
 898782-47-3 97%
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 ￡2025.00 2022-03-01
abcr
AB365465-1 g
3,5-Difluoro-2'-thiomorpholinomethyl benzophenone, 97%; .
 898782-47-3 97%
1g
 €932.90 2023-04-26
Chemenu
CM528738-1g
3,5-Difluoro-2'-thiomorpholinomethyl benzophenone
 898782-47-3 95%
1g
 $*** 2023-05-29
abcr
AB365465-2 g
3,5-Difluoro-2'-thiomorpholinomethyl benzophenone, 97%; .
 898782-47-3 97%
2g
 €1677.00 2023-04-26
abcr
AB365465-1g
3,5-Difluoro-2'-thiomorpholinomethyl benzophenone, 97%; .
 898782-47-3 97%
1g
 €932.10 2025-04-15
abcr
AB365465-2g
3,5-Difluoro-2'-thiomorpholinomethyl benzophenone, 97%; .
 898782-47-3 97%
2g
 €1674.30 2025-04-15
A2B Chem LLC
AH88862-1g
3,5-Difluoro-2'-thiomorpholinomethyl benzophenone
 898782-47-3 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH88862-2g
3,5-Difluoro-2'-thiomorpholinomethyl benzophenone
 898782-47-3 97%
2g
 $1169.00 2024-04-19

(3,5-difluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone Related Literature

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